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These application notes provide a comprehensive overview of the in vitro applications of the
LAHS peptide in molecular biology, with a primary focus on its use as a delivery vehicle for
CRISPR-Cas9 gene-editing reagents. Detailed protocols for key experiments are provided to
facilitate the practical implementation of this technology in the laboratory.

Introduction to LAH5

LAHS is a synthetic, amphipathic, and histidine-rich cell-penetrating peptide (CPP) with the
sequence KKALLALALHHLAHLAHHLALALKKA.[1] It was initially developed for the delivery of
plasmid DNA.[1] More recently, it has been effectively repurposed for the intracellular delivery
of ribonucleoprotein (RNP) complexes, specifically the Cas9 protein and single-guide RNA
(sgRNA) required for CRISPR-mediated gene editing.[1][2][3][4][5][6] The histidine-rich nature
of LAHS5 is thought to be crucial for its mechanism of action, facilitating endosomal escape and
the release of its cargo into the cytoplasm.[1]

Core Application: CRISPR-Cas9 RNP Delivery for
Gene Editing
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The primary in vitro application of LAHS5 is to mediate the efficient delivery of CRISPR-Cas9
RNPs into a variety of cell lines for gene editing purposes, including both gene knockouts and
precise modifications via homology-directed repair (HDR).[2][3][4][5][6] LAHS5 forms
nanocomplexes with the RNP cargo, enabling cellular uptake.[2][3][4][5][6] This delivery system
has been successfully demonstrated in cell lines such as HEK293T, HeLa, HEPG2, ARPE-19,
and primary human fibroblasts.[2][6]

Mechanism of Action:

The proposed mechanism for LAH5-mediated delivery involves the following steps:

Nanocomplex Formation: The cationic LAHS5 peptide interacts with the anionic Cas9 RNP to
form stable nanocomplexes.

e Cellular Internalization: These nanocomplexes are internalized by target cells, likely through
the endocytic pathway.[2][4]

e Endosomal Escape: The histidine residues in LAH5 become protonated in the acidic
environment of the endosome, leading to endosomal membrane destabilization and release
of the RNP into the cytoplasm.[1]

e Nuclear Translocation and Gene Editing: The Cas9 RNP, now in the cytoplasm, translocates
to the nucleus where it can perform the targeted gene editing.
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Caption: Proposed mechanism of LAH5-mediated Cas9 RNP delivery.

Quantitative Data Summary

The following tables summarize key quantitative data for the formation and application of
LAH5-RNP nanocomplexes.

ble 1: lex Cl L

Molar Ratio Average Size Polydispersity  Zeta Potential Zeta Potential
(RNP:LAH5) (nm) Index (PDI) (mV) at pH 7.4 (mV) at pH 5.4
1.50 ~150 ~0.3 ~5 ~15
1:100 ~160 ~0.3 ~6 ~18
1:150 ~170 ~0.3 ~7 ~20
1:200 ~180 ~0.3 ~8 ~22
1:250 ~200 ~0.3 ~9 ~25

Note: The size and zeta potential can vary depending on the specific cargo and buffer
conditions. The data presented are approximations based on published findings.[7][8]

ble 2: it ici : : ILi

. RNP:LAH5 HDR Efficiency Indel

Cell Line Target Gene .
Ratio (%) Frequency (%)
HEK293T 1:1:250
(Stoplight Reporter (RNP:HDR ~12 N/A
Reporter) Template:LAH5)
HEK293T CCR5 1:250 N/A ~25-30
Hela CCR5 1:250 N/A ~30-40
HEPG2 CCR5 1:250 N/A ~15-20
ARPE-19 CCR5 1:250 N/A ~10-15
Primary Human
CCR5 1:250 N/A ~5-10

Fibroblasts
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Note: Gene editing efficiencies are highly dependent on the cell type, target locus, and
experimental conditions.[2][6] A modified version of LAH5, C18:1-LAH5, has shown
significantly enhanced gene editing efficiency, reaching up to 63% in HEK293T cells.[9]

Experimental Protocols
Protocol 1: Formation of LAH5-RNP Nanocomplexes

This protocol describes the preparation of nanocomplexes for the delivery of Cas9 RNP and an

optional single-stranded DNA (ssDNA) homology-directed repair (HDR) template.

Materials:

spCas9 protein

Chemically synthesized sgRNA

LAHS5 peptide solution

ssDNA HDR template (optional)

Nuclease-free water

Opti-MEM or other serum-free medium

Procedure:

Prepare Cas9 RNP: a. In a sterile, nuclease-free microcentrifuge tube, mix Cas9 protein and
sgRNA at a 1:1 molar ratio. b. Incubate at room temperature for 10 minutes to allow for RNP
formation.

Add HDR Template (if applicable): a. If performing HDR, add the ssDNA template to the pre-
formed RNP. Molar ratios of RNP to HDR template can vary, with 1:1, 1:2, and 1:4 being
common starting points.[2] b. Incubate at room temperature for 5 minutes.[2]

Form Nanocomplexes: a. Add the LAHS5 peptide to the RNP or RNP/HDR mixture. The molar
ratio of RNP to LAH5 can be varied, with ratios between 1:50 and 1:250 being effective.[2] b.
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Gently mix and incubate at room temperature for 10 minutes to allow for the formation of
nanocomplexes.[2]

+ Cell Transfection: a. The freshly prepared nanocomplexes are now ready to be added to
cells in culture. It is recommended to add the complexes to cells in a serum-free medium like
Opti-MEM.

Preparation

@ HDR Template (optional) LAH5 Peptide

wlar ratiol
Incubate 10 min
@ RT
Formed RNP 1:50 to 1:250 molar ratio
Incubate 5 min
@ RT

Incubate 10 min
@ RT

L\lanocomplexes

Ready for Transfection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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